Methyl 1-propyl-1,2,3-triazole-4-carboxylate

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: methyl 1-propyltriazole-4-carboxylate
• InChI: InChI=1S/C7H11N3O2/c1-3-4-10-5-6(8-9-10)7(11)12-2/h5H,3-4H2,1-2H3
• InChI Key: IPBGTXUGCZOMOX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(N=N1)C(=O)OC

Description

Methyl 1-propyl-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

methyl 1,2,3-triazole-4-carboxylate (17.6 g) was dissolved in DMF (210 ml), potassium carbonate (11.5 g) and iodopropane (14.9 ml) were added to the mixture, and the mixture was stirred for 16 hours at room temperature. After filtration, the solvent was removed under reduced pressure, and water was added to the obtained residue, and the mixture was extracted with methylene chloride. The organic layer was washed with saturated brine, and dried over magnesium sulfate. The solvent was removed under reduced pressure, and the obtained residue was purified by silica gel column chromatography, to give methyl 2-propyl-1,2,3-triazole-4-carboxylate (10.3 g), methyl 1-propyl-1,2,3-triazole-5-carbonate (3.2 g) and methyl 1-propyl-1,2,3-triazole-4-carboxylate (2.6 g).